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Compound of Interest

Compound Name: Thioanisole-d3

Cat. No.: B15142115 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

Thioanisole-d3, a deuterated analog of Thioanisole. While specific data for the deuterated

form is not prevalent, the disposal protocols are governed by the hazardous characteristics of

the parent compound, Thioanisole.

Thioanisole is classified as a hazardous substance due to its combustibility, potential for

causing skin and eye irritation, and its toxicity to aquatic life with long-lasting effects. It is also

noted for its strong, unpleasant odor. Therefore, Thioanisole-d3 waste must be treated as

hazardous and disposed of in strict accordance with local, regional, and national environmental

regulations.

Key Data for Thioanisole
The following table summarizes key quantitative data for Thioanisole, which should be

considered when handling and disposing of Thioanisole-d3.
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Property Value Source

CAS Number 100-68-5

Molecular Formula C7H8S

Molecular Weight 124.2 g/mol

Appearance Light yellow liquid

Odor Stench

Melting Point -15 °C (5 °F)

Boiling Point 188 °C (370.4 °F)

Flash Point 73 °C (163.4 °F)

Density 1.057 g/mL at 20 °C (68 °F)

Water Solubility Insoluble

Operational Plan for Proper Disposal
The proper disposal of Thioanisole-d3 is a critical process that involves careful planning and

execution from the point of generation to final removal by a certified waste management

service.

Step 1: Waste Segregation and Collection
Designated Waste Container: Dedicate a specific, properly labeled hazardous waste

container for Thioanisole-d3 waste. The container must be made of a compatible material

(e.g., glass or polyethylene). Do not use metal containers for corrosive waste in general.

Segregation: Do not mix Thioanisole-d3 waste with other waste streams, especially

oxidizers. It is crucial to segregate halogenated and non-halogenated solvent wastes.

Labeling: Clearly label the waste container with "HAZARDOUS WASTE," "Thioanisole-d3,"

and list all constituents with their approximate percentages. The label should also indicate

the associated hazards (e.g., "Combustible," "Irritant," "Environmental Hazard").
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Step 2: Storage in a Satellite Accumulation Area (SAA)
Location: Store the waste container in a designated Satellite Accumulation Area (SAA) that is

at or near the point of generation.

Container Integrity: Ensure the container is in good condition and is kept tightly closed at all

times, except when adding waste. This is to prevent the release of vapors, which have a

strong stench and may form explosive mixtures with air.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to contain any potential leaks or spills.

Step 3: Arranging for Disposal
Contact Environmental Health and Safety (EHS): Once the waste container is full (not

exceeding 90% capacity to allow for expansion), or when the waste is no longer being

generated, contact your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.

Documentation: Complete all required waste pickup forms, providing an accurate description

of the waste, including the chemical name and percentage of each component.

Disposal Facility: The waste will be transported to an approved waste disposal plant for

appropriate treatment and disposal, which may include incineration. Do not dispose of

Thioanisole-d3 down the drain or in regular trash.

Experimental Protocol: Spill Cleanup
In the event of a Thioanisole-d3 spill, immediate and appropriate action is necessary to

mitigate exposure and environmental contamination.

Materials Required:
Personal Protective Equipment (PPE):

Chemical safety goggles or face shield

Chemical-resistant gloves (e
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To cite this document: BenchChem. [Navigating the Safe Disposal of Thioanisole-d3: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142115#thioanisole-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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